{2-[(E)-{[2-(4-Methylphenyl)hydrazinylidene](phenyl)methyl}diazenyl]phenyl}arsonic acid

• CAS No.: 111085-09-7
• Molecular Formula: C20H19AsN4O3
• Molecular Weight: 438.3 g/mol
• IUPAC Name: [2-[[N-(4-methylanilino)-C-phenylcarbonimidoyl]diazenyl]phenyl]arsonic acid
• InChI: InChI=1S/C20H19AsN4O3/c1-15-11-13-17(14-12-15)22-24-20(16-7-3-2-4-8-16)25-23-19-10-6-5-9-18(19)21(26,27)28/h2-14,22H,1H3,(H2,26,27,28)
• InChI Key: TWAWGDHNMCYQGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NN=C(C2=CC=CC=C2)N=NC3=CC=CC=C3[As](=O)(O)O

Description

{2-(E)-{[2-(4-Methylphenyl)hydrazinylidenemethyl}diazenyl]phenyl}arsonic acid is an organic compound that features an arsonic acid group attached to a complex aromatic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-(E)-{[2-(4-Methylphenyl)hydrazinylidenemethyl}diazenyl]phenyl}arsonic acid typically involves the following steps:

Formation of the Hydrazone Intermediate: The reaction begins with the condensation of 4-methylphenylhydrazine with benzaldehyde to form the hydrazone intermediate.

Diazotization: The hydrazone intermediate is then subjected to diazotization using sodium nitrite and hydrochloric acid to form the diazon